Cas no 19854-92-3 (Benzoylpyrazole)

• Product Name: Benzoylpyrazole
• CAS No: 19854-92-3
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD08437287
• CID: 908516
• PubChem ID: 240797
• Update Time: 2025-04-24

Benzoylpyrazole Chemical and Physical Properties

Names and Identifiers

• &nbsp
• 3-Benzoylpyrazol
• 3-Benzoyl-pyrazol
• AC1L65Z7
• AC1Q5EYI
• AR-1L0526
• Benzoyl-3(5) pyrazol
• CTK0I1785
• NSC47483
• Phenyl-(1(2)H-pyrazol-3-yl)-keton
• phenyl-(1(2)H-pyrazol-3-yl)-ketone
• phenyl-(1(2)H-pyrazol-3-yl)-methanone
• phenyl-(2H-pyrazol-3-yl)methanone
• SureCN135361
• benzoylpyrazole
• Methanone, phenyl-1H-pyrazol-3-yl-
• phenyl(1h-pyrazol-5-yl)methanone
• PHENYL(PYRAZOL-5-YL)METHANONE
• Phenyl-1H-pyrazol-3-ylmethanone
• Phenyl(1H-pyrazol-5-yl) ketone
• phenyl-(1H-pyrazol-3-yl)-methanone
• NSC166869
• MB69082
• NSC-166869
• 19854-92-3
• DTXSID50286771
• NSC-47483
• 3-benzoyl-1H-pyrazole
• AS-61630
• SCHEMBL135361
• AKOS037645592
• Methanone,phenyl-1H-pyrazol-3-yl-
• D97175
• Benzoylpyrazole

• MDL： MFCD08437287
• Inchi： 1S/C10H8N2O/c13-10(9-6-7-11-12-9)8-4-2-1-3-5-8/h1-7H,(H,11,12)
• InChI Key： UYMQWGLCXYHTES-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.05591
• Monoisotopic Mass: 172.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.237
• Boiling Point: 370.7°C at 760 mmHg
• Flash Point: 181.5°C
• Refractive Index: 1.615
• PSA: 42.85
• LogP: 1.64070

Additional information on Benzoylpyrazole

Benzoylpyrazole: A Comprehensive Overview

Benzoylpyrazole, identified by the CAS number 19854-92-3, is a compound of significant interest in various scientific and industrial applications. This organic compound, with its unique chemical structure, has garnered attention for its potential in fields ranging from agriculture to pharmaceuticals. Recent advancements in research have further highlighted its versatility and effectiveness, making it a subject of ongoing exploration.

The chemical structure of Benzoylpyrazole consists of a pyrazole ring fused with a benzene ring, creating a heterocyclic aromatic system. This structure contributes to its stability and reactivity, which are crucial for its functional applications. The compound's ability to act as a signaling molecule in biological systems has been extensively studied, particularly in plant science where it plays a role in regulating growth and development.

Recent studies have demonstrated the efficacy of Benzoylpyrazole as a plant growth regulator. It has been shown to enhance stress tolerance in crops, making it a valuable tool in agriculture, especially under challenging environmental conditions. Researchers have also explored its potential as an antimicrobial agent, with promising results against various pathogens.

In the realm of materials science, Benzoylpyrazole has been investigated for its role in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has opened avenues for applications in catalysis and electronic materials. These findings underscore the compound's multifaceted utility across diverse scientific domains.

The environmental impact of Benzoylpyrazole is another area of active research. Studies have focused on its biodegradation pathways and ecological effects, ensuring that its use aligns with sustainable practices. Understanding its fate in natural systems is crucial for assessing its long-term impact on ecosystems.

Looking ahead, the continued exploration of Benzoylpyrazole's properties promises further innovations. Its integration into novel technologies and therapeutic applications holds great potential, making it a compound of enduring interest to scientists and industry professionals alike.